Cas no 1540256-22-1 (1-(6-Methyl-2-(methylthio)pyrimidin-4-yl)ethan-1-one)

• Product Name: 1-(6-Methyl-2-(methylthio)pyrimidin-4-yl)ethan-1-one
• CAS No: 1540256-22-1
• MF: C₈H₁₀N₂OS
• MW: 182.242800235748
• MDL: MFCD32695826
• CID: 4780863
• Update Time: 2023-08-17

1-(6-Methyl-2-(methylthio)pyrimidin-4-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(6-Methyl-2-(methylthio)pyrimidin-4-yl)ethan-1-one

• MDL： MFCD32695826
• Inchi： 1S/C8H10N2OS/c1-5-4-7(6(2)11)10-8(9-5)12-3/h4H,1-3H3
• InChI Key： WWQDXXPOZYNLDN-UHFFFAOYSA-N
• SMILES： S(C)C1=NC(C)=CC(C(C)=O)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 174
• XLogP3: 1.5
• Topological Polar Surface Area: 68.2